2-(2-chlorophenyl)-N-(2-{[3-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[2-[[3-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]acetamide
• InChI: InChI=1S/C22H20ClN5O3/c1-30-17-7-4-6-16(13-17)22-26-25-19-9-10-21(27-28(19)22)31-12-11-24-20(29)14-15-5-2-3-8-18(15)23/h2-10,13H,11-12,14H2,1H3,(H,24,29)
• InChI Key: LLIGWKMBZKZYDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C22H20ClN5O3
• Molecular Weight: 437.9 g/mol

Description

The compound “2-(2-chlorophenyl)-N-(2-{[3-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)acetamide” is a complex organic molecule that contains several functional groups and rings, including a phenyl ring, a methoxy group, a triazolo ring, and a pyridazin ring. These types of compounds are often used in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Molecular docking studies are often performed to investigate the binding modes of such compounds.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been involved in various chemical reactions. For example, catalytic protodeboronation of pinacol boronic esters has been reported.

Future Directions

The future directions for this compound could involve further studies into its potential biological activities, as well as optimization of its synthesis. It may also be useful as a template for future design, optimization, and investigation to produce more potent analogs.

Mechanism of Action

Target of Action

Similar compounds with a [1,2,4]triazolo[4,3-a]quinoxaline structure have been found to intercalate dna

Mode of Action

Based on the information about similar compounds, it can be inferred that the compound might interact with its target (potentially dna) through intercalation . Intercalation is a process where a molecule inserts itself between the base pairs in a DNA molecule, disrupting the DNA’s normal structure and function.

Biochemical Pathways

Dna intercalation can disrupt various cellular processes, including dna replication and transcription, leading to cell death . This makes DNA intercalators potent anticancer agents.

Pharmacokinetics

Similar compounds have been evaluated for their in silico admet profiles . More research is needed to determine the specific ADME properties of this compound.

Result of Action

If the compound acts as a dna intercalator, it could disrupt dna replication and transcription, leading to cell death . This could potentially make it a potent anticancer agent.